Cas no 1105225-84-0 (1-(3-chlorophenyl)methyl-N-{(3-methoxyphenyl)carbamoylamino}-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-{(3-methoxyphenyl)carbamoylamino}-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1105225-84-0
• Molecular Formula: C₂₁H₁₉ClN₄O₄
• Molecular Weight: 426.852963685989
• CID: 5939464
• PubChem ID: 30859515

1-(3-chlorophenyl)methyl-N-{(3-methoxyphenyl)carbamoylamino}-2-oxo-1,2-dihydropyridine-3-carboxamide Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-N-{(3-methoxyphenyl)carbamoylamino}-2-oxo-1,2-dihydropyridine-3-carboxamide
• 1-[(3-chlorophenyl)methyl]-N-{[(3-methoxyphenyl)carbamoyl]amino}-2-oxo-1,2-dihydropyridine-3-carboxamide
• VU0642450-1
• 1-[[1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-(3-methoxyphenyl)urea
• AKOS024507516
• 1105225-84-0
• F5333-0119
• 2-(1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(3-methoxyphenyl)hydrazinecarboxamide

• InChIKey： OXGBOGARVWZGOY-UHFFFAOYSA-N
• Inchi： 1S/C21H19ClN4O4/c1-30-17-8-3-7-16(12-17)23-21(29)25-24-19(27)18-9-4-10-26(20(18)28)13-14-5-2-6-15(22)11-14/h2-12H,13H2,1H3,(H,24,27)(H2,23,25,29)
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C(NNC(NC2C=CC=C(C=2)OC)=O)=O)C1=O

Computed Properties

• Exact Mass: 426.1094828g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 426.1094828g/mol
• Heavy Atom Count: 30
• Complexity: 711
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas